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Compound of Interest

Compound Name: Coleonol;Colforsin

Cat. No.: B14798149

Get Quote

An in-depth exploration of the molecular characteristics, mechanism of action, and practical

applications of a pivotal adenylyl cyclase activator.

Introduction
Coleonol, more commonly known in the scientific community as Forskolin, is a labdane

diterpene isolated from the roots of the Indian coleus plant, Coleus forskohlii.[1] Its unique

ability to directly activate adenylyl cyclase, a key enzyme in cellular signaling, has established it

as an indispensable tool in biomedical research. This guide provides a detailed overview of

Coleonol's fundamental properties, its mechanism of action, and practical protocols for its use

in a laboratory setting, aimed at researchers, scientists, and professionals in drug

development.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

effective application in research. Coleonol is a white to off-white crystalline solid. Key identifiers

and properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C22H34O7 [1][2][3]

Molecular Weight 410.50 g/mol [4][5]

CAS Number 66575-29-9 [2][6]

Synonyms Forskolin, Colforsin, HL-362 [2][5]

Solubility Soluble in DMSO and ethanol [2][4]

Mechanism of Action: Direct Activation of Adenylyl
Cyclase
Coleonol's primary and most well-characterized pharmacological effect is the direct activation

of most isoforms of the enzyme adenylyl cyclase (AC).[7][8] This enzyme is responsible for the

conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (cAMP), a

crucial second messenger in numerous signal transduction pathways.[4]

Unlike receptor-mediated activation of AC, which requires ligand binding to G-protein coupled

receptors (GPCRs), Coleonol bypasses this requirement and directly stimulates the catalytic

subunit of the enzyme.[4] This direct mode of action makes it a powerful tool for studying the

downstream effects of cAMP signaling in isolation from GPCR activation.

The resulting increase in intracellular cAMP levels leads to the activation of protein kinase A

(PKA), which in turn phosphorylates a multitude of downstream target proteins, modulating a

wide array of cellular processes including gene transcription, metabolism, and ion channel

function.[4]
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Caption: General experimental workflow for using Coleonol.
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Applications in Research
Coleonol's well-defined mechanism of action has led to its widespread use in various research

areas:

Signal Transduction Research: As a direct activator of adenylyl cyclase, Coleonol is

invaluable for dissecting the cAMP signaling pathway and its downstream effects. [2]*

Neuroscience: It is used to study neuronal differentiation and synaptic plasticity. [9]*

Cardiovascular Research: Coleonol exhibits vasodilator and hypotensive properties, making

it a useful tool in cardiovascular studies. [9]* Stem Cell Biology: In combination with other

small molecules, it has been utilized in the chemical reprogramming of fibroblasts into

induced pluripotent stem cells. [9]

Conclusion
Coleonol (Forskolin) remains a cornerstone of pharmacological research due to its potent and

direct activation of adenylyl cyclase. Its utility in elucidating the complexities of the cAMP

signaling cascade and its broad applicability across various fields of biomedical science

underscore its importance as a research tool. A thorough understanding of its properties and

mechanism of action, as outlined in this guide, is crucial for its effective and reliable use in the

laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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